N-(1-(2-methoxyethyl)piperidin-4-yl)-2-(4-methoxyphenyl)acetamide formate

• IUPAC Name: formic acid;N-[1-(2-methoxyethyl)piperidin-4-yl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C17H26N2O3.CH2O2/c1-21-12-11-19-9-7-15(8-10-19)18-17(20)13-14-3-5-16(22-2)6-4-14;2-1-3/h3-6,15H,7-13H2,1-2H3,(H,18,20);1H,(H,2,3)
• InChI Key: CRVWNHCLZDLNTR-UHFFFAOYSA-N
• Canonical SMILES: COCCN1CCC(CC1)NC(=O)CC2=CC=C(C=C2)OC.C(=O)O
• Molecular Formula: C18H28N2O5
• Molecular Weight: 352.4 g/mol

Description

N-(1-(2-methoxyethyl)piperidin-4-yl)-2-(4-methoxyphenyl)acetamide formate, also known as MEOP or N-phenyl-2-(4-methoxyphenyl)acetamide, is a chemical compound that has been widely used in scientific research. This compound is a selective agonist of the μ-opioid receptor, which is a G protein-coupled receptor that is involved in pain relief, reward, and addiction. The purpose of

Mechanism of Action

N-(1-(2-methoxyethyl)piperidin-4-yl)-2-(4-methoxyphenyl)acetamide formate acts as a selective agonist of the μ-opioid receptor, which is a G protein-coupled receptor that is involved in pain relief, reward, and addiction. When N-(1-(2-methoxyethyl)piperidin-4-yl)-2-(4-methoxyphenyl)acetamide formate binds to the μ-opioid receptor, it activates the receptor and triggers a series of biochemical and physiological responses, including the inhibition of neurotransmitter release, the activation of potassium channels, and the inhibition of calcium channels.
Biochemical and Physiological Effects:
N-(1-(2-methoxyethyl)piperidin-4-yl)-2-(4-methoxyphenyl)acetamide formate has been shown to have potent analgesic effects in animal models of pain. This compound has also been shown to produce reward and reinforcement effects, which may contribute to its potential for abuse. N-(1-(2-methoxyethyl)piperidin-4-yl)-2-(4-methoxyphenyl)acetamide formate has been shown to have fewer side effects compared to other opioids, such as respiratory depression and constipation.

Advantages and Limitations for Lab Experiments

N-(1-(2-methoxyethyl)piperidin-4-yl)-2-(4-methoxyphenyl)acetamide formate has several advantages for lab experiments, including its high potency and selectivity for the μ-opioid receptor, its ability to produce analgesia without respiratory depression, and its low potential for abuse. However, N-(1-(2-methoxyethyl)piperidin-4-yl)-2-(4-methoxyphenyl)acetamide formate also has some limitations, including its limited solubility in water, its high cost, and its potential for toxicity at high doses.

Future Directions

There are several future directions for the research on N-(1-(2-methoxyethyl)piperidin-4-yl)-2-(4-methoxyphenyl)acetamide formate. One direction is to investigate the structure-activity relationship of N-(1-(2-methoxyethyl)piperidin-4-yl)-2-(4-methoxyphenyl)acetamide formate and its analogs to develop more potent and selective agonists of the μ-opioid receptor. Another direction is to study the effects of N-(1-(2-methoxyethyl)piperidin-4-yl)-2-(4-methoxyphenyl)acetamide formate on other neurotransmitter systems, such as the dopamine and serotonin systems, to better understand its potential for abuse. Finally, future research could focus on the development of new therapeutic agents for pain management that are based on the mechanism of action of N-(1-(2-methoxyethyl)piperidin-4-yl)-2-(4-methoxyphenyl)acetamide formate.

Synthesis Methods

The synthesis of N-(1-(2-methoxyethyl)piperidin-4-yl)-2-(4-methoxyphenyl)acetamide formate involves the reaction between 4-methoxyphenylacetic acid and N-(2-bromoethyl)-4-methoxyaniline in the presence of triethylamine and 1,3-dicyclohexylcarbodiimide. The resulting intermediate is then reacted with N-(2-hydroxyethyl)piperidine in the presence of triethylamine and 1,3-dicyclohexylcarbodiimide to yield N-(1-(2-methoxyethyl)piperidin-4-yl)-2-(4-methoxyphenyl)acetamide formate formate.

Scientific Research Applications

N-(1-(2-methoxyethyl)piperidin-4-yl)-2-(4-methoxyphenyl)acetamide formate has been used in various scientific research studies, particularly in the field of pharmacology. This compound has been used to investigate the μ-opioid receptor and its role in pain relief, reward, and addiction. N-(1-(2-methoxyethyl)piperidin-4-yl)-2-(4-methoxyphenyl)acetamide formate has also been used to study the effects of opioids on the central nervous system and to develop new therapeutic agents for pain management.